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Compound of Interest

Compound Name: Ac-RYYRWK-NH2

Cat. No.: B013129 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on the selection of a suitable vehicle for the in vivo administration of

the NOP receptor partial agonist, Ac-RYYRWK-NH2.

Frequently Asked Questions (FAQs)
Q1: What is Ac-RYYRWK-NH2 and what is its primary in vivo effect?

A1: Ac-RYYRWK-NH2 is a potent and selective peptide-based partial agonist for the

Nociceptin/Orphanin FQ (NOP) receptor, also known as the opioid receptor-like 1 (ORL1)

receptor.[1] It displays high selectivity for the NOP receptor over other opioid receptors such as

μ, δ, and κ. In vivo studies have shown that Ac-RYYRWK-NH2 can increase food intake.

Q2: What is the solubility of Ac-RYYRWK-NH2?

A2: Ac-RYYRWK-NH2 is soluble in water up to 1 mg/mL. For potentially higher concentrations

or to aid dissolution, warming the solution to 37°C and using an ultrasonic bath may be

beneficial.[1]

Q3: What are the recommended storage conditions for Ac-RYYRWK-NH2?

A3: Lyophilized Ac-RYYRWK-NH2 should be stored desiccated at -20°C for long-term stability.

[2] Once reconstituted in a solvent, the stock solution should be aliquoted to avoid repeated
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freeze-thaw cycles. These aliquots can be stored at -20°C for up to one month or at -80°C for

up to six months.[1]

Q4: Which vehicles are commonly used for in vivo administration of peptides like Ac-RYYRWK-
NH2?

A4: The choice of vehicle depends on the peptide's properties and the route of administration.

For water-soluble peptides like Ac-RYYRWK-NH2, aqueous solutions are a good starting point.

Common vehicles include:

Sterile Water for Injection

Saline (0.9% NaCl): Isotonic and well-tolerated for most routes of administration.

Phosphate-Buffered Saline (PBS): A buffered solution that can help maintain pH stability.

For peptides with lower aqueous solubility, co-solvents may be necessary. However, these

should be used with caution due to potential toxicity. Examples include:

Dimethyl sulfoxide (DMSO): Often used to dissolve hydrophobic compounds, but should be

diluted to a low final concentration (typically <5%) for in vivo use.[3]

Polyethylene glycol (PEG) or Propylene glycol: Can improve the solubility of some peptides.

Q5: How does Ac-RYYRWK-NH2 exert its effects? What is the signaling pathway?

A5: Ac-RYYRWK-NH2 acts as a partial agonist at the NOP receptor, which is a G protein-

coupled receptor (GPCR). Upon binding, it initiates a signaling cascade that can modulate

neuronal excitability and neurotransmitter release. The primary signaling pathway involves the

activation of Gαi/o proteins, leading to the inhibition of adenylyl cyclase and a decrease in

intracellular cyclic AMP (cAMP) levels. Additionally, the Gβγ subunits can modulate ion

channels, such as inhibiting voltage-gated calcium channels and activating inwardly rectifying

potassium channels.[4][5][6]

Below is a diagram illustrating the NOP receptor signaling pathway.
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Start: Prepare Ac-RYYRWK-NH2 Solution

Attempt to dissolve in sterile water or saline (0.9% NaCl) at desired concentration.

Is the peptide fully dissolved?

Gently sonicate the solution.

No

Solution is ready for in vivo use.

Yes

Is the peptide fully dissolved?

Add a few drops of 10% acetic acid.

No

YesIs the peptide fully dissolved?

Use a co-solvent approach (e.g., minimal DMSO).

No

Yes

Re-evaluate concentration or consider advanced formulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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